1,1-Bis(4-methoxyphenyl)-2,2-dichlorocyclopropane

• CAS No.: 22125-33-3
• Molecular Formula: C17H16Cl2O2
• Molecular Weight: 323.2 g/mol
• IUPAC Name: 1-[2,2-dichloro-1-(4-methoxyphenyl)cyclopropyl]-4-methoxybenzene
• InChI: InChI=1S/C17H16Cl2O2/c1-20-14-7-3-12(4-8-14)16(11-17(16,18)19)13-5-9-15(21-2)10-6-13/h3-10H,11H2,1-2H3
• InChI Key: MBWGURPVLDNNAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CC2(Cl)Cl)C3=CC=C(C=C3)OC

Description

1,1-Bis(4-methoxyphenyl)-2,2-dichlorocyclopropane is a useful research compound. Its molecular formula is C17H16Cl2O2 and its molecular weight is 323.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chloroform (0.2 moles) was added dropwise with stirring to a solution of 1,1-di-(p-methoxyphenyl)ethylene (0.1 mole) in methyl cyclohexane containing potassium tert-butoxide (0.4 moles) at 0°C. The mixture was allowed to warm to 20°C. overnight and then poured into water. The oil phase was separated and the solvent recovered. The residual solid was recrystallized from petroleum ether to give 1-(p-methoxyphenyl)-1-(p-methoxyphenyl)-2,2-dichlorocyclopropane, m.p. 141°C.